1-(7-Methyl-7,15-diazadispiro[5.1.5~8~.3~6~]hexadecan-15-yl)octadecan-1-one

• CAS No.: 80883-85-8
• Molecular Formula: C33H62N2O
• Molecular Weight: 502.9 g/mol
• IUPAC Name: 1-(7-methyl-7,15-diazadispiro[5.1.58.36]hexadecan-15-yl)octadecan-1-one
• InChI: InChI=1S/C33H62N2O/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-19-24-31(36)35-29-32(25-20-17-21-26-32)34(2)33(30-35)27-22-18-23-28-33/h3-30H2,1-2H3
• InChI Key: YTWDVXNZPZRRCW-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCCC(=O)N1CC2(CCCCC2)N(C3(C1)CCCCC3)C

Description

1-(7-Methyl-7,15-diazadispiro[5.1.5~8~.3~6~]hexadecan-15-yl)octadecan-1-one is a complex organic compound characterized by its unique diazadispiro structure. This compound contains multiple rings and functional groups, making it a subject of interest in various fields of scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(7-Methyl-7,15-diazadispiro[5.1.5~8~.3~6~]hexadecan-15-yl)octadecan-1-one involves multiple steps, including the formation of the diazadispiro structure and the introduction of the octadecan-1-one moiety. The reaction conditions typically require controlled temperatures, specific catalysts, and solvents to ensure the desired product is obtained with high purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize by-products. The process may include purification steps such as recrystallization or chromatography to ensure the final product meets industry standards.

Chemical Reactions Analysis

Types of Reactions

1-(7-Methyl-7,15-diazadispiro[5.1.5~8~.3~6~]hexadecan-15-yl)octadecan-1-one can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The compound can be reduced using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, typically using nucleophiles or electrophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, and other strong oxidizing agents.

Reduction: Lithium aluminum hydride, sodium borohydride, and other reducing agents.

Substitution: Nucleophiles like halides, amines, and electrophiles like alkyl halides.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or alkanes.

Scientific Research Applications

1-(7-Methyl-7,15-diazadispiro[5.1.5~8~.3~6~]hexadecan-15-yl)octadecan-1-one has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a lead compound for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(7-Methyl-7,15-diazadispiro[5.1.5~8~.3~6~]hexadecan-15-yl)octadecan-1-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

7,15-Diazadispiro[5.1.5.3]hexadecane: Shares the diazadispiro structure but lacks the octadecan-1-one moiety.

7-Methyl-7,15-diazadispiro[5.1.5~8~.3~6~]hexadecan-15-yl: Similar core structure but different functional groups.

Uniqueness

1-(7-Methyl-7,15-diazadispiro[5.1.5~8~.3~6~]hexadecan-15-yl)octadecan-1-one is unique due to its combination of the diazadispiro structure with the octadecan-1-one moiety. This unique structure imparts specific chemical and biological properties that distinguish it from other similar compounds.